Cas no 3276-37-7 (2-(4-Nitrophenyl)propan-2-amine)

• Product Name: 2-(4-Nitrophenyl)propan-2-amine
• CAS No: 3276-37-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD08458995
• CID: 2121306
• PubChem ID: 22611416
• Update Time: 2025-06-20

2-(4-Nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)propan-2-amine
• HHLRHCXMURYDHN-UHFFFAOYSA-N
• 1-(4-nitrophenyl)-1-methylethylamine
• AB45670
• Benzenemethanamine, alpha,alpha-dimethyl-4-nitro-
• 1-Methyl-1-(4-nitro-phenyl)-ethylamine
• 2-(4-Nitrophenyl)propan-2-amine

• MDL： MFCD08458995
• Inchi： 1S/C9H12N2O2/c1-9(2,10)7-3-5-8(6-4-7)11(12)13/h3-6H,10H2,1-2H3
• InChI Key： HHLRHCXMURYDHN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C)(C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-Nitrophenyl)propan-2-amine

Introduction to 2-(4-Nitrophenyl)propan-2-amine (CAS No. 3276-37-7)

2-(4-Nitrophenyl)propan-2-amine, identified by its Chemical Abstracts Service (CAS) number 3276-37-7, is a significant organic compound with a rich history in pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic amines, which have garnered considerable attention due to their diverse biological activities and synthetic utility. The structural motif of 2-(4-Nitrophenyl)propan-2-amine consists of a nitro-substituted benzene ring connected to a propylamine side chain, making it a versatile intermediate in the synthesis of more complex molecules.

The nitrophenyl group is a key feature that imparts unique reactivity and electronic properties to the molecule. In the context of modern medicinal chemistry, nitroaromatic compounds are widely studied for their potential as pharmacophores. The presence of the nitro group allows for various functionalization strategies, including reduction to an amine or further derivatization, which can lead to novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of such intermediates in developing treatments for neurological disorders, inflammatory diseases, and infectious diseases.

One of the most compelling aspects of 2-(4-Nitrophenyl)propan-2-amine is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in generating derivatives with enhanced binding affinity to specific biological targets. The propylamine moiety provides a flexible scaffold that can be modified to optimize pharmacokinetic properties, such as solubility and metabolic stability. This adaptability has made 2-(4-Nitrophenyl)propan-2-amine a valuable building block in medicinal chemistry pipelines.

Recent studies have also delved into the mechanistic aspects of reactions involving 2-(4-Nitrophenyl)propan-2-amine. Researchers have employed computational methods to predict reaction outcomes and optimize synthetic pathways. These studies not only enhance our understanding of the compound's reactivity but also provide insights into designing more efficient synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have been investigated as potential methods to introduce additional functional groups onto the nitrophenyl ring, expanding the compound's synthetic utility.

The pharmaceutical industry has been particularly interested in nitroaromatic amines due to their demonstrated biological activity. Several derivatives of 2-(4-Nitrophenyl)propan-2-amine have shown promise in preclinical studies as inhibitors of enzymes involved in disease pathways. The nitro group's ability to engage in hydrogen bonding and π-stacking interactions with biological targets further enhances its potential as a pharmacophore. Additionally, the compound's stability under various conditions makes it suitable for formulation into drug candidates with improved shelf life and bioavailability.

In conclusion, 2-(4-Nitrophenyl)propan-2-amine (CAS No. 3276-37-7) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further. The ongoing exploration of its derivatives and synthetic modifications underscores its enduring relevance in the chemical and pharmaceutical sciences.